Cas no 1849861-86-4 (2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(2-methyl-1,3-thiazol-5-yl)propanoic acid)

• Product Name: 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(2-methyl-1,3-thiazol-5-yl)propanoic acid
• CAS No: 1849861-86-4
• MF: C₂₂H₂₀N₂O₄S
• MW: 408.470204353333
• CID: 5767402
• PubChem ID: 165524175
• Update Time: 2025-10-25

2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(2-methyl-1,3-thiazol-5-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(2-methyl-1,3-thiazol-5-yl)propanoic acid
• EN300-1299664
• 1849861-86-4

• Inchi： 1S/C22H20N2O4S/c1-13-23-11-14(29-13)10-20(21(25)26)24-22(27)28-12-19-17-8-4-2-6-15(17)16-7-3-5-9-18(16)19/h2-9,11,19-20H,10,12H2,1H3,(H,24,27)(H,25,26)
• InChI Key： BXFKHRYFCQJHQG-UHFFFAOYSA-N
• SMILES： S1C(C)=NC=C1CC(C(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 408.11437830g/mol
• Monoisotopic Mass: 408.11437830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 581
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 117Ų

Additional information on 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(2-methyl-1,3-thiazol-5-yl)propanoic acid

Comprehensive Guide to 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(2-methyl-1,3-thiazol-5-yl)propanoic acid (CAS No. 1849861-86-4)

2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(2-methyl-1,3-thiazol-5-yl)propanoic acid (CAS No. 1849861-86-4) is a specialized Fmoc-protected amino acid derivative widely used in peptide synthesis and medicinal chemistry. This compound features a 2-methyl-1,3-thiazol-5-yl side chain, making it valuable for designing bioactive peptides and small molecules. Its Fmoc group ensures compatibility with standard solid-phase peptide synthesis (SPPS) protocols, while the thiazole ring contributes to unique electronic and steric properties.

The growing demand for peptide-based therapeutics and drug discovery tools has increased interest in 1849861-86-4. Researchers frequently search for "Fmoc amino acid derivatives," "thiazole-containing building blocks," and "CAS 1849861-86-4 applications" to explore its potential. This compound is particularly relevant in developing targeted drug delivery systems and enzyme inhibitors, aligning with current trends in precision medicine and bioconjugation chemistry.

From a structural perspective, 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(2-methyl-1,3-thiazol-5-yl)propanoic acid combines the robustness of Fmoc protection with the versatility of a heterocyclic side chain. The thiazole moiety offers hydrogen-bonding capabilities and π-stacking interactions, crucial for molecular recognition in protein-protein interactions. These features make it invaluable for creating peptidomimetics and bioactive scaffolds in pharmaceutical research.

In bioconjugation applications, this compound serves as a key intermediate for attaching peptide tags or fluorescent probes to biomolecules. Its compatibility with click chemistry and cross-coupling reactions addresses frequent search queries like "thiazole-modified amino acids" and "Fmoc-SPPS compatible reagents." The compound's stability under standard deprotection conditions further enhances its utility in multi-step syntheses.

The market for specialty amino acid derivatives like 1849861-86-4 continues to expand, driven by advancements in peptide therapeutics and chemical biology. Recent publications highlight its use in developing kinase inhibitors and GPCR modulators, responding to trending searches about "drug discovery building blocks." Analytical data confirms high purity levels (>98% by HPLC), meeting stringent requirements for pharmaceutical-grade intermediates.

Storage and handling recommendations for 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(2-methyl-1,3-thiazol-5-yl)propanoic acid emphasize protection from moisture at -20°C. This aligns with best practices for Fmoc-protected compounds and addresses common user concerns about "amino acid derivative stability." The compound's solubility profile in polar aprotic solvents (DMSO, DMF) facilitates its incorporation into diverse synthetic protocols.

Emerging applications in chemical biology leverage the 2-methylthiazole group's ability to mimic natural ligands. This responds to increasing searches for "bioisosteric replacements" and "privileged scaffolds in medicinal chemistry." The compound's chiral purity and well-characterized NMR spectra make it particularly valuable for structure-activity relationship (SAR) studies.

Future research directions for CAS 1849861-86-4 may explore its potential in macrocyclic peptide synthesis and protein surface recognition. These applications correspond with growing interest in "constrained peptides" and "protein-protein interaction inhibitors" within the scientific community. The compound's unique combination of Fmoc protection and heterocyclic functionality positions it as a versatile tool for next-generation therapeutic development.